Cas no 1220037-34-2 (3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride)

• Product Name: 3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride
• CAS No: 1220037-34-2
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 4688482
• Update Time: 2025-06-09

3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(TERT-BUTYL)PHENOXY]PYRROLIDINE HYDROCHLORIDE
• 3-(3-(tert-Butyl)phenoxy)pyrrolidine hydrochloride
• 3-(3-tert-butylphenoxy)pyrrolidine hydrochloride
• 3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride

• Inchi： 1S/C14H21NO.ClH/c1-14(2,3)11-5-4-6-12(9-11)16-13-7-8-15-10-13;/h4-6,9,13,15H,7-8,10H2,1-3H3;1H
• InChI Key： NUAQLLCAWILVJS-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC(=C1)C(C)(C)C)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 21.3

Additional information on 3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride

Introduction to 3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride (CAS No: 1220037-34-2)

3-3-(tert-Butyl)phenoxypyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1220037-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyrrolidine core linked to a phenoxyl group, further substituted with a tert-butyl moiety, which confers unique physicochemical properties and biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in drug discovery.

The structural features of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride contribute to its potential utility in multiple therapeutic areas. The pyrrolidine ring is a common pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to mimic the conformation of natural amino acids, thereby facilitating interactions with biological targets. The phenoxyl group introduces a polar, aromatic component that can enhance binding affinity and selectivity. Additionally, the tert-butyl substituent provides steric hindrance, which can be strategically employed to modulate pharmacokinetic profiles and improve target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride with various biological targets. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration. For instance, preliminary computational studies indicate that the compound may bind to specific pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. These findings align with the growing interest in developing selective inhibitors for these enzymes to treat chronic inflammatory diseases.

In the realm of drug discovery, the synthesis of derivatives of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride has been extensively investigated. By modifying the substitution patterns or introducing additional functional groups, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. For example, analogs with varying lengths of alkyl chains or different aromatic substituents on the phenoxyl ring have been synthesized to evaluate their biological activity. Such structural modifications are crucial for understanding structure-activity relationships (SARs) and identifying lead compounds for further development.

The hydrochloride salt form of this compound plays a critical role in its pharmaceutical applicability. The chloride ion not only enhances solubility but also influences the compound's pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). This aspect is particularly important in formulation development, where achieving optimal bioavailability is essential for therapeutic efficacy. Furthermore, the stability of the hydrochloride salt under various storage conditions ensures that the compound remains viable for extended periods, making it suitable for both laboratory research and potential clinical applications.

Emerging research also highlights the potential of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride in addressing neurological disorders. The pyrrolidine scaffold is known to interact with neurotransmitter systems, suggesting that this compound may have effects on cognitive function or neuroprotection. Studies using cell culture models have demonstrated that certain derivatives of this compound can modulate neurotransmitter release or receptor activity, which could be beneficial in conditions such as Alzheimer's disease or Parkinson's disease. While these findings are preliminary, they underscore the importance of exploring novel therapeutic avenues in neurology.

The synthesis of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations have been employed to construct the complex core structure efficiently. The introduction of the tert-butyl group often necessitates protecting group strategies to prevent unwanted side reactions during synthesis. These synthetic challenges highlight the expertise required in medicinal chemistry for developing such compounds.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm purity and structural integrity. These analytical methods ensure that the compound meets stringent standards before being used in preclinical or clinical studies.

The potential applications of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile building block for designing novel molecules with specific functionalities. For instance, derivatives of this compound could be explored as growth regulators or pest inhibitors in agriculture due to their ability to interact with biological targets in plants or pests.

Future directions in research may involve exploring the use of 3-3-(tert-butyl)phenoxypyrrolidine hydrochloride as a starting material for library synthesis programs aimed at discovering new bioactive compounds. High-throughput screening (HTS) techniques combined with structure-based drug design could accelerate the identification of lead candidates with desired therapeutic profiles. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its biological effects and potential clinical applications.

In conclusion,3-3-(tert-butyl)phenoxypyrrolidine hydrochloride (CAS No: 1220037-34-2) represents a promising compound with diverse applications in pharmaceuticals and beyond. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.